2-(4-methoxyphenyl)-4-[(3-methyl-1-piperidinyl)carbonyl]quinoline

• IUPAC Name: [2-(4-methoxyphenyl)quinolin-4-yl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H24N2O2/c1-16-6-5-13-25(15-16)23(26)20-14-22(17-9-11-18(27-2)12-10-17)24-21-8-4-3-7-19(20)21/h3-4,7-12,14,16H,5-6,13,15H2,1-2H3
• InChI Key: QRSLRMNXWHIPIN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24N2O2
• Molecular Weight: 360.4 g/mol

Description

2-(4-methoxyphenyl)-4-[(3-methyl-1-piperidinyl)carbonyl]quinoline, commonly known as MMQ, is a synthetic compound that has gained significant attention in scientific research. MMQ is a quinoline derivative that has been studied for its potential use in treating various medical conditions.

Mechanism of Action

The exact mechanism of action of MMQ is not fully understood. However, studies have suggested that MMQ may exert its effects by inhibiting the activity of various enzymes and proteins involved in cell signaling pathways. MMQ has also been shown to increase the levels of reactive oxygen species, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
Studies have shown that MMQ can induce apoptosis and inhibit cell proliferation in various cancer cell lines. MMQ has also been shown to have neuroprotective effects, particularly in the treatment of Alzheimer's disease and Parkinson's disease. In addition, MMQ has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using MMQ in lab experiments is its relatively low toxicity compared to other anti-cancer drugs. However, one limitation is that MMQ is not very water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on MMQ. One area of interest is the development of more water-soluble derivatives of MMQ, which could improve its effectiveness in certain experimental settings. Another area of interest is the use of MMQ in combination with other anti-cancer drugs to enhance its effectiveness. Finally, further research is needed to fully understand the mechanism of action of MMQ and its potential use in treating other medical conditions.

Scientific Research Applications

MMQ has been extensively studied for its potential use in treating various medical conditions, including cancer, Alzheimer's disease, and Parkinson's disease. MMQ has been shown to exhibit anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. In addition, MMQ has been shown to have neuroprotective effects, particularly in the treatment of Alzheimer's disease and Parkinson's disease.